Cas no 1181600-87-2 (methyl 2-hydroxy-3-(thiophen-2-yl)propanoate)

• Product Name: methyl 2-hydroxy-3-(thiophen-2-yl)propanoate
• CAS No: 1181600-87-2
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 5811634
• PubChem ID: 64989385
• Update Time: 2024-01-16

methyl 2-hydroxy-3-(thiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(thiophen-2-yl)propanoate
• CS-0347108
• 1181600-87-2
• AKOS014320672
• EN300-1856669

• Inchi： 1S/C8H10O3S/c1-11-8(10)7(9)5-6-3-2-4-12-6/h2-4,7,9H,5H2,1H3
• InChI Key： MWJVBDNMJGKBBJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C(=O)OC)O

Computed Properties

• Exact Mass: 186.03506535g/mol
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters